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Cat. No.: B8460563

Get Quote

This guide provides a comprehensive technical overview of ethyl 10-phenyldecanoate, a long-

chain fatty acid ester with a terminal phenyl group. This document is intended for researchers,

scientists, and professionals in the fields of organic synthesis, materials science, and drug

development who are interested in the synthesis, properties, and potential applications of this

and similar molecules.

Introduction: The Significance of Phenyl-Terminated
Fatty Acid Esters
Phenyl-terminated fatty acid esters represent a unique class of compounds that bridge the gap

between aliphatic and aromatic molecules. This structure imparts a combination of properties,

including hydrophobicity from the long alkyl chain and potential for π-π stacking and other

aromatic interactions from the phenyl group. Ethyl 10-phenyldecanoate, the subject of this

guide, is an exemplar of this class. While not as commonly cataloged as some of its shorter-

chain or functionalized counterparts, its synthesis is straightforward and serves as a model for

the preparation of other members of this family.
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The key to accessing ethyl 10-phenyldecanoate is its carboxylic acid precursor, 10-

phenyldecanoic acid (CAS No: 18017-73-7).[1][2][3] This commercially available starting

material provides the foundational C16 backbone with a terminal phenyl group.[1][2] The

subsequent esterification with ethanol is a fundamental and well-understood reaction in organic

chemistry.

Physicochemical Properties of the Precursor: 10-
Phenyldecanoic Acid
A thorough understanding of the starting material is paramount for a successful synthesis.

Below is a summary of the key physicochemical properties of 10-phenyldecanoic acid.

Property Value Source

CAS Number 18017-73-7 [1][2][3]

Molecular Formula C16H24O2 [1][2]

Molecular Weight 248.36 g/mol [1]

Physical Form Solid [2]

Boiling Point 351.44 °C at 760 mmHg [2]

Storage Temperature Room temperature [1][2]

Synthesis of Ethyl 10-Phenyldecanoate: A Detailed
Protocol
The synthesis of ethyl 10-phenyldecanoate from 10-phenyldecanoic acid is most effectively

achieved through Fischer esterification. This acid-catalyzed reaction between a carboxylic acid

and an alcohol is a reversible process that can be driven to completion by using an excess of

the alcohol or by removing water as it is formed.[4][5]

Reaction Principle: Fischer Esterification
Fischer esterification proceeds via a nucleophilic acyl substitution mechanism. The carboxylic

acid is protonated by a strong acid catalyst, typically sulfuric acid, which activates the carbonyl
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group towards nucleophilic attack by the alcohol. The subsequent elimination of a water

molecule yields the ester.[4][6]

Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of ethyl 10-

phenyldecanoate.
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Caption: Workflow for the synthesis of ethyl 10-phenyldecanoate.
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Step-by-Step Methodology
Reactant Charging: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, dissolve 10-phenyldecanoic acid (1.0 eq) in an excess of absolute ethanol

(e.g., 10-20 eq).

Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid

(e.g., 0.1-0.2 eq).

Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours

(typically 4-8 hours). The reaction progress can be monitored by Thin Layer Chromatography

(TLC).

Work-up:

Cool the reaction mixture to room temperature.

Slowly pour the mixture into a separatory funnel containing cold water.

Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl

acetate).

Combine the organic extracts and wash sequentially with water, a saturated sodium

bicarbonate solution (to neutralize the acid catalyst), and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by column chromatography on silica gel using

a non-polar eluent system (e.g., a mixture of hexane and ethyl acetate) to yield pure ethyl

10-phenyldecanoate.

Structural Characterization
As ethyl 10-phenyldecanoate is not a commonly cataloged compound, experimental

spectroscopic data is not readily available. However, based on its structure, the expected

spectral characteristics can be predicted.
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Expected Spectroscopic Data
Technique Expected Key Signals

¹H NMR

- Multiplet around 7.1-7.3 ppm (aromatic

protons).- Triplet around 4.1 ppm (ester -

OCH₂-).- Triplet around 2.6 ppm (benzylic -

CH₂-).- Triplet around 2.3 ppm (-CH₂- adjacent

to carbonyl).- Multiplets in the range of 1.2-1.7

ppm (aliphatic chain protons).- Triplet around

1.2 ppm (ester -CH₃).

¹³C NMR

- Peaks in the aromatic region (approx. 125-143

ppm).- Carbonyl carbon signal around 174

ppm.- Ester -OCH₂- signal around 60 ppm.-

Benzylic -CH₂- signal around 36 ppm.- Aliphatic

chain carbons in the range of 25-35 ppm.- Ester

-CH₃- signal around 14 ppm.

IR Spectroscopy

- Strong C=O stretch of the ester at ~1735

cm⁻¹.- C-O stretch at ~1180 cm⁻¹.- Aromatic C-

H stretches just above 3000 cm⁻¹.- Aliphatic C-

H stretches just below 3000 cm⁻¹.

Mass Spectrometry

- A molecular ion peak corresponding to the

molecular weight of ethyl 10-phenyldecanoate

(C18H28O2, MW: 276.42).- Characteristic

fragmentation patterns including loss of the

ethoxy group and cleavage of the alkyl chain.

Potential Applications
While specific applications for ethyl 10-phenyldecanoate are not extensively documented, its

unique structure suggests potential uses in several areas:

Specialty Lubricants and Plasticizers: The long alkyl chain provides lubricity, while the phenyl

group can enhance thermal stability and compatibility with aromatic polymers.
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Fragrance and Flavor Industry: Similar long-chain esters are used as fragrance components.

The presence of the phenyl group could impart unique aromatic and fixative properties.

Pharmaceutical and Cosmetic Formulations: Its amphiphilic nature could make it a useful

excipient, emulsifier, or component in topical drug delivery systems.

Monomer for Specialty Polymers: The ester functionality could be used in polymerization

reactions to create polyesters with unique properties derived from the long, phenyl-

terminated side chains.

Safety and Handling
Detailed toxicological data for ethyl 10-phenyldecanoate is not available. However, based on

the precursor and general knowledge of similar esters, the following precautions should be

observed:

Handling: Use in a well-ventilated area, preferably a fume hood. Avoid inhalation of vapors

and contact with skin and eyes. Wear appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat.

Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Disposal: Dispose of in accordance with local, state, and federal regulations.

It is always recommended to consult the Safety Data Sheet (SDS) for the starting material, 10-

phenyldecanoic acid, and to handle the synthesized product with the assumption that it may

have similar or unknown hazards.

Conclusion
Ethyl 10-phenyldecanoate is a readily accessible compound through the straightforward

Fischer esterification of 10-phenyldecanoic acid. Its synthesis provides a practical example of a

fundamental organic transformation and yields a molecule with a unique combination of

aliphatic and aromatic characteristics. This guide has provided a comprehensive overview of its

synthesis, expected characterization data, and potential applications, offering a valuable

resource for researchers and professionals working in related fields. Further investigation into
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the specific properties and applications of this and similar phenyl-terminated fatty acid esters is

warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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